4-(4-chlorophenyl)-3-methyl-5-[(3-nitrobenzyl)thio]-4H-1,2,4-triazole

• IUPAC Name: 4-(4-chlorophenyl)-3-methyl-5-[(3-nitrophenyl)methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C16H13ClN4O2S/c1-11-18-19-16(20(11)14-7-5-13(17)6-8-14)24-10-12-3-2-4-15(9-12)21(22)23/h2-9H,10H2,1H3
• InChI Key: ZLLHUKLRCRTOSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C2=CC=C(C=C2)Cl)SCC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H13ClN4O2S
• Molecular Weight: 360.8 g/mol

Description

The compound “4-(4-chlorophenyl)-3-methyl-5-[(3-nitrobenzyl)thio]-4H-1,2,4-triazole” is a complex organic molecule that contains several functional groups. These include a triazole ring, a chlorophenyl group, a nitrobenzyl group, and a thioether linkage. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, a heterocyclic ring containing two nitrogen atoms and three carbon atoms, would likely contribute to the compound’s stability and reactivity. The chlorophenyl and nitrobenzyl groups could also influence the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These could include properties like melting point, boiling point, solubility in various solvents, and reactivity with other chemicals. Again, without specific data on this compound, it’s difficult to provide a detailed analysis of its physical and chemical properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the mechanism of action of a potential drug molecule is investigated. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data on this compound, it’s difficult to provide a detailed analysis of its safety and hazards.

Future Directions

The study of new and complex organic molecules like “4-(4-chlorophenyl)-3-methyl-5-[(3-nitrobenzyl)thio]-4H-1,2,4-triazole” is a vibrant field of research in organic chemistry. These compounds can have interesting chemical and biological properties, and could potentially be used in the development of new drugs or materials. Future research could involve synthesizing this compound and studying its properties in more detail.